Cas no 260782-41-0 (1-Pyrrolidinecarboxylicacid, 2-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]-, 1,1-dimethylethyl ester,(2S)-)

• Product Name: 1-Pyrrolidinecarboxylicacid, 2-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]-, 1,1-dimethylethyl ester,(2S)-
• CAS No: 260782-41-0
• MF: C₁₆H₁₉N₅O₄S
• MW: 377.41816163063
• CID: 252705
• PubChem ID: 56972104
• Update Time: 2025-04-19

1-Pyrrolidinecarboxylicacid, 2-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]-, 1,1-dimethylethyl ester,(2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 2-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]-, 1,1-dimethylethyl ester,(2S)-
• Boc-ThionoPro-1-(6-nitro)benzotriazolide
• tert-butyl (2R)-2-(6-nitrobenzotriazole-1-carbothioyl)pyrrolidine-1-carboxylate
• 260782-41-0
• tert-Butyl (2R)-2-(6-nitro-1H-benzotriazole-1-carbothioyl)pyrrolidine-1-carboxylate
• DTXSID50719332

• Inchi： 1S/C16H19N5O4S/c1-16(2,3)25-15(22)19-8-4-5-12(19)14(26)20-13-9-10(21(23)24)6-7-11(13)17-18-20/h6-7,9,12H,4-5,8H2,1-3H3/t12-/m1/s1
• InChI Key： JBRXUSCWXAMKQW-GFCCVEGCSA-N
• SMILES： S=C([C@H]1CCCN1C(=O)OC(C)(C)C)N1C2C=C(C=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 58.0783
• Monoisotopic Mass: 377.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 543.1±60.0 °C(Predicted)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles